Cas no 63181-77-1 (1,3-Isobenzofurandione, 4-(4-methylphenoxy)-)

• Product Name: 1,3-Isobenzofurandione, 4-(4-methylphenoxy)-
• CAS No: 63181-77-1
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 427097
• PubChem ID: 12380382
• Update Time: 2025-04-19

1,3-Isobenzofurandione, 4-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4-(4-methylphenoxy)-
• 4-(4-methylphenoxy)-2-benzofuran-1,3-dione
• 4-(p-Tolyloxy)isobenzofuran-1,3-dione
• DTXSID20495419
• 63181-77-1
• 4-(4-methyl-phenoxy)-isobenzofuran-1,3-dione

• Inchi： 1S/C15H10O4/c1-9-5-7-10(8-6-9)18-12-4-2-3-11-13(12)15(17)19-14(11)16/h2-8H,1H3
• InChI Key： AYGZMULTLVZMNK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1=CC=CC2C(=O)OC(C=21)=O

Computed Properties

• Exact Mass: 254.0579
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6